3-amino-2,2-dimethylpropan-1-ol hydrochloride
Description
3-amino-2,2-dimethylpropan-1-ol is a chemical compound with the CAS number 26734-09-8 . It is a colorless to white powder with a molecular weight of 103.16 . The IUPAC name for this compound is 3-amino-2,2-dimethyl-1-propanol .
Synthesis Analysis
This compound is used as a reactant in the synthesis of cyclic carbamates and cryptophycin analogues . It can also yield neopentyldiamine when reacted with ammonia and hydrogen .Molecular Structure Analysis
The molecular formula of 3-amino-2,2-dimethylpropan-1-ol is C5H13NO . The InChI key is FNVOFDGAASRDQY-UHFFFAOYSA-N .Chemical Reactions Analysis
As mentioned earlier, 3-amino-2,2-dimethylpropan-1-ol is used as a reactant in the synthesis of cyclic carbamates and cryptophycin analogues . It can also yield neopentyldiamine when reacted with ammonia and hydrogen .Physical And Chemical Properties Analysis
3-amino-2,2-dimethylpropan-1-ol is a colorless to white powder . It has a melting point of 78-80°C . It is soluble in dichloromethane, chloroform, ether, and methanol .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2,2-dimethylpropan-1-ol hydrochloride involves the reaction of 3-amino-2,2-dimethylpropan-1-ol with hydrochloric acid.", "Starting Materials": [ "3-amino-2,2-dimethylpropan-1-ol", "Hydrochloric acid" ], "Reaction": [ "Add 3-amino-2,2-dimethylpropan-1-ol to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to reflux for 2 hours", "Cool the reaction mixture to room temperature", "Filter the precipitated product", "Wash the product with cold water", "Dry the product under vacuum to obtain 3-amino-2,2-dimethylpropan-1-ol hydrochloride" ] } | |
CAS RN |
856816-26-7 |
Product Name |
3-amino-2,2-dimethylpropan-1-ol hydrochloride |
Molecular Formula |
C5H14ClNO |
Molecular Weight |
139.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
